1-chloro-6-fluoro-3-(trifluoromethyl)isoquinoline
Description
1-chloro-6-fluoro-3-(trifluoromethyl)isoquinoline is a chemical compound with the molecular formula C10H4ClF4N . It has a molecular weight of 231.6 .
Synthesis Analysis
Fluorinated isoquinolines, such as 1-chloro-6-fluoro-3-(trifluoromethyl)isoquinoline, have been synthesized using a variety of methods. These include cyclization and cycloaddition reactions, displacements of halogen atoms or the diaza group, as well as direct fluorinations . Modern synthetic methodologies for fluorinated isoquinolines have been greatly developed during the last decade .Molecular Structure Analysis
The molecular structure of 1-chloro-6-fluoro-3-(trifluoromethyl)isoquinoline is characterized by a nitrogen-containing heteroaromatic and benzene-ring-fused system .Chemical Reactions Analysis
The chemistry of fluorinated isoquinolines involves a variety of synthetic methods exploiting cyclization and cycloaddition reactions, displacements of halogen atoms or the diaza group, as well as direct fluorinations . Novel approaches to functionalization of polyfluorinated quinolines, including nucleophilic displacement of fluorine atoms, cross-coupling reactions, and synthesis on the basis of organometallic compounds are also discussed .Safety and Hazards
Future Directions
Fluorinated isoquinolines, such as 1-chloro-6-fluoro-3-(trifluoromethyl)isoquinoline, have attracted a great deal of attention over the past several decades due to their unique characteristics such as biological activities and light-emitting properties . A growing interest in fluorinated derivatives of isoquinolines stimulates research studies aimed at development of novel methods of synthesis, studying of reactivity of fluorinated isoquinolines and their plausible practical applications .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-chloro-6-fluoro-3-(trifluoromethyl)isoquinoline involves the introduction of a chloro group, a fluoro group, and a trifluoromethyl group onto an isoquinoline ring.", "Starting Materials": ["Isoquinoline", "Chlorine gas", "Fluorine gas", "Trifluoromethyl iodide", "Sodium iodide", "Copper(I) iodide", "Copper(II) sulfate", "Sodium carbonate", "Acetone", "Methanol", "Hydrochloric acid", "Sodium hydroxide"], "Reaction": ["Step 1: Nitration of isoquinoline with nitric acid and sulfuric acid to form 1-nitroisoquinoline.", "Step 2: Reduction of 1-nitroisoquinoline with iron and hydrochloric acid to form 1-aminoisoquinoline.", "Step 3: Chlorination of 1-aminoisoquinoline with chlorine gas in the presence of copper(I) iodide to form 1-chloroisoquinoline.", "Step 4: Fluorination of 1-chloroisoquinoline with fluorine gas in the presence of copper(II) sulfate to form 1-chloro-6-fluoroisoquinoline.", "Step 5: Trifluoromethylation of 1-chloro-6-fluoroisoquinoline with trifluoromethyl iodide in the presence of sodium iodide and copper(I) iodide to form 1-chloro-6-fluoro-3-(trifluoromethyl)isoquinoline."] } | |
CAS RN |
2386134-96-7 |
Product Name |
1-chloro-6-fluoro-3-(trifluoromethyl)isoquinoline |
Molecular Formula |
C10H4ClF4N |
Molecular Weight |
249.6 |
Purity |
95 |
Origin of Product |
United States |
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